Cas no 2639374-76-6 (ethyl (2S,3R)-2-(2-aminoacetamido)-3-(tert-butoxy)butanoate)

• Product Name: ethyl (2S,3R)-2-(2-aminoacetamido)-3-(tert-butoxy)butanoate
• CAS No: 2639374-76-6
• MF: C₁₂H₂₄N₂O₄
• MW: 260.329963684082
• CID: 6042991
• PubChem ID: 165903978
• Update Time: 2025-10-31

ethyl (2S,3R)-2-(2-aminoacetamido)-3-(tert-butoxy)butanoate Chemical and Physical Properties

Names and Identifiers

• 2639374-76-6
• ethyl (2S,3R)-2-(2-aminoacetamido)-3-(tert-butoxy)butanoate
• EN300-27729544

• Inchi： 1S/C12H24N2O4/c1-6-17-11(16)10(14-9(15)7-13)8(2)18-12(3,4)5/h8,10H,6-7,13H2,1-5H3,(H,14,15)/t8-,10+/m1/s1
• InChI Key： HQQRYVHGDQZTIU-SCZZXKLOSA-N
• SMILES： O(C(C)(C)C)[C@H](C)[C@@H](C(=O)OCC)NC(CN)=O

Computed Properties

• Exact Mass: 260.17360725g/mol
• Monoisotopic Mass: 260.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 90.6Ų

Additional information on ethyl (2S,3R)-2-(2-aminoacetamido)-3-(tert-butoxy)butanoate

Comprehensive Overview of Ethyl (2S,3R)-2-(2-aminoacetamido)-3-(tert-butoxy)butanoate (CAS No. 2639374-76-6)

Ethyl (2S,3R)-2-(2-aminoacetamido)-3-(tert-butoxy)butanoate (CAS No. 2639374-76-6) is a chiral ester derivative with significant applications in pharmaceutical synthesis and biochemical research. This compound, characterized by its tert-butoxy and aminoacetamido functional groups, is widely utilized as an intermediate in the development of peptide-based therapeutics and enzyme inhibitors. Its stereochemistry, defined by the (2S,3R) configuration, plays a critical role in its biological activity and binding affinity.

The growing interest in chiral building blocks and peptide mimetics has positioned ethyl (2S,3R)-2-(2-aminoacetamido)-3-(tert-butoxy)butanoate as a key compound in modern drug discovery. Researchers are increasingly exploring its potential in targeting G-protein-coupled receptors (GPCRs) and protease enzymes, aligning with trends in personalized medicine and structure-activity relationship (SAR) studies. Its tert-butoxy group enhances solubility and stability, making it a versatile candidate for prodrug design.

From a synthetic perspective, this compound is often employed in asymmetric catalysis and solid-phase peptide synthesis (SPPS). Its aminoacetamido moiety allows for efficient coupling with other amino acids, facilitating the construction of complex peptides. Recent studies highlight its utility in click chemistry and bioorthogonal reactions, which are pivotal for labeling and imaging applications in cellular biology.

The demand for high-purity chiral intermediates like ethyl (2S,3R)-2-(2-aminoacetamido)-3-(tert-butoxy)butanoate has surged due to advancements in bioconjugation techniques and drug delivery systems. Its compatibility with green chemistry principles, such as reduced solvent usage and catalytic efficiency, further underscores its relevance in sustainable pharmaceutical manufacturing. Analytical methods like HPLC and LC-MS are routinely used to validate its purity and stereochemical integrity.

In the context of AI-driven drug discovery, this compound’s structural features are frequently analyzed using molecular docking and quantitative structure-property relationship (QSPR) models. These computational approaches accelerate the identification of novel therapeutic candidates, addressing pressing challenges in antibiotic resistance and oncology. The compound’s CAS No. 2639374-76-6 is often referenced in patent literature, reflecting its commercial and scientific value.

For researchers seeking custom synthesis or bulk quantities, ethyl (2S,3R)-2-(2-aminoacetamido)-3-(tert-butoxy)butanoate is available through specialized suppliers with stringent quality control protocols. Its storage recommendations typically include protection from moisture and low temperatures to preserve its stereochemical purity. As the pharmaceutical industry shifts toward precision medicine, this compound is poised to remain a critical tool for innovation.